BENGHE Foundational & Exploratory

Check Availability & Pricing

physical properties of 5-Aminopentan-2-ol
(melting point, boiling point)

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest
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Technical Guide: Physical Properties of 5-
Aminopentan-2-ol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide addresses the physical properties, specifically the melting and boiling
points, of the amino alcohol 5-Aminopentan-2-ol. A thorough search of available scientific
literature and chemical databases indicates a lack of experimentally determined data for the
melting and boiling points of this specific compound. This guide, therefore, provides context by
presenting the known physical properties of a structural isomer, 5-Amino-1-pentanol, and
outlines the standard experimental protocols for determining these crucial physical constants.
Furthermore, a logical diagram illustrates the fundamental relationship between a chemical
substance and its physical characteristics.

Introduction to 5-Aminopentan-2-ol

5-Aminopentan-2-ol is an organic molecule containing both a primary amine (-NHz) and a
secondary alcohol (-OH) functional group. Its structure suggests it is a liquid at room
temperature with the capacity for hydrogen bonding, which influences its boiling point and
solubility. While computational predictions of its physical properties are available,
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experimentally verified data for its melting and boiling points are not present in readily
accessible chemical literature.

Physical Properties of 5-Aminopentan-2-ol and a
Structural Isomer

Due to the absence of experimentally determined melting and boiling points for 5-
Aminopentan-2-ol, this section provides the available data for its structural isomer, 5-Amino-1-
pentanol, for comparative purposes. It is crucial to note that while these compounds share the
same molecular formula, their different structures will result in distinct physical properties.

Molecular Melting Point Boiling Point
Compound Data Source
Formula (°C) (°C)
5-Aminopentan- Data Not Data Not
CsHisNO -
2-ol Available Available
5-Amino-1- o
CsHisNO 38.5 221.5 Wikipedia[1]
pentanol

Experimental Protocols for Physical Property
Determination

The following are detailed, standard methodologies for the experimental determination of
melting and boiling points of organic compounds.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure crystalline compound, this transition occurs over a narrow temperature range. The
presence of impurities typically lowers and broadens the melting point range.[2][3]

Methodology: Capillary Tube Method

This is a common and reliable method for determining the melting point of a solid organic
compound.[2][4]
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o Sample Preparation: A small amount of the finely powdered, dry sample is introduced into a
thin-walled capillary tube, sealed at one end. The sample is packed down to a height of 2-3
mm by tapping the tube.[5]

o Apparatus: A melting point apparatus is used, which consists of a heated block to hold the
capillary tube and a thermometer or a digital temperature sensor. A viewing lens allows for
the observation of the sample. Alternatively, a Thiele tube filled with a high-boiling oil can be
used for heating.[2]

e Procedure:

o The capillary tube containing the sample is placed in the heating block of the melting point
apparatus.[4]

o The sample is heated at a steady, slow rate, typically 1-2 °C per minute, as the
temperature approaches the expected melting point.[2]

o The temperature at which the first drop of liquid appears is recorded as the beginning of
the melting range.[5]

o The temperature at which the entire sample has completely melted into a clear liquid is
recorded as the end of the melting range.[5]

o Purity Assessment: A sharp melting point range (typically 0.5-2 °C) is indicative of a pure
compound. A broad melting range suggests the presence of impurities.[2]

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure
of the gas above it. This is a key physical property for characterizing and identifying liquid
compounds.[6]

Methodology: Micro Boiling Point Determination (Capillary Method)
This method is suitable for small quantities of a liquid sample.[7][8]

o Sample Preparation: A small amount of the liquid (a few drops) is placed in a small test tube
or fusion tube. A capillary tube, sealed at one end, is inverted and placed into the liquid.[9]
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e Apparatus: The test tube is attached to a thermometer, and the assembly is heated in a
Thiele tube filled with a suitable heating oil or in a melting point apparatus.[7]

e Procedure:

o The apparatus is heated gently. As the temperature rises, the air trapped in the capillary
tube expands and escapes as a slow stream of bubbles.[8]

o Heating is continued until a rapid and continuous stream of bubbles emerges from the
inverted capillary tube. This indicates that the liquid has reached its boiling point and its
vapor is how escaping.[6]

o The heat source is then removed, and the apparatus is allowed to cool slowly.

o The boiling point is the temperature at which the stream of bubbles ceases and the liquid
just begins to be drawn up into the capillary tube.[7][8] This is the point where the external
pressure equals the vapor pressure of the liquid.

Logical Relationship Diagram

The following diagram illustrates the fundamental relationship between a chemical compound
and the determination of its physical properties.

Caption: Relationship between a chemical compound and its physical property determination.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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